4-(Ethyl(methyl)amino)but-2-enoic acid

• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol
• SMILES: CCN(C)CC=CC(=O)O
• InChI: InChI=1S/C7H13NO2/c1-3-8(2)6-4-5-7(9)10/h4-5H,3,6H2,1-2H3,(H,9,10)/b5-4+
• InChIKey: PJSVSBSQPJIHNV-SNAWJCMRSA-N

4-(Ethyl(methyl)amino)but-2-enoic acid: Chemical Identity & Procurement

4-(Ethyl(methyl)amino)but-2-enoic acid (CAS 1251425-85-0) is a β,γ-unsaturated carboxylic acid derivative featuring a tertiary ethyl(methyl)amino substituent at the 4-position . With the molecular formula C7H13NO2 and a molecular weight of 143.18 g/mol, it belongs to the class of vinylogous amino acids—conformationally restricted analogs of γ-aminobutyric acid (GABA) [1]. The compound is commercially supplied in both free base and hydrochloride salt forms (CAS 1449501-61-4), with the salt form offering enhanced aqueous solubility . Its structure incorporates a conjugated double bond system, which influences both its reactivity as a synthetic building block and its potential interactions with biological targets [1].

• [1] Allan, R. D.; Twitchin, B. Synthesis of some substituted 4-Aminobut-2-enoic acids as analogues of the neurotransmitter GABA. Australian Journal of Chemistry 1978, 31 (10), 2283–2289. DOI: 10.1071/CH9782283. View Source

4-(Ethyl(methyl)amino)but-2-enoic acid: Uniqueness vs. Generic Analogs

Generic substitution within the 4-aminobut-2-enoic acid family is scientifically unsound because the biological and physicochemical profile of these compounds is exquisitely sensitive to both the nature of the amine substituent and the olefin geometry [1]. Early structure-activity relationship (SAR) studies demonstrated that even minor modifications—such as replacing a primary amine with a secondary methylamine group—dramatically alter the synthetic route, purification characteristics, and biological activity [1]. Furthermore, the (E)-configuration, which is the thermodynamically favored and commercially predominant form of 4-(ethyl(methyl)amino)but-2-enoic acid, is essential for mimicking the extended conformation of GABA at receptor sites; the (Z)-isomer exhibits markedly different, and often negligible, activity [2]. The tertiary ethyl(methyl)amino motif introduces steric bulk and altered basicity (pKa of the conjugate acid) that cannot be replicated by dimethylamino, diethylamino, or pyrrolidinyl analogs, making direct substitution without revalidation a significant risk in both synthetic and biological applications [1].

• [1] Allan, R. D.; Twitchin, B. Synthesis of some substituted 4-Aminobut-2-enoic acids as analogues of the neurotransmitter GABA. Australian Journal of Chemistry 1978, 31 (10), 2283–2289. DOI: 10.1071/CH9782283. View Source
• [2] Allan, R. D. Synthesis of Analogues of GABA. II. 4-Alkyl-4-aminobut-2-enoic Acids and a New Synthesis of Some Vinyl α-Amino Acids. Australian Journal of Chemistry 1979, 32 (11), 2507–2516. DOI: 10.1071/CH9792507. View Source

4-(Ethyl(methyl)amino)but-2-enoic acid: Key Differentiation Evidence

Tertiary Amine Substitution: Distinct Steric and Electronic Properties

The target compound possesses a tertiary ethyl(methyl)amino group at the 4-position, in contrast to the primary amine in 4-aminobut-2-enoic acid (TACA) and the secondary methylamine in 4-(methylamino)but-2-enoic acid. While direct comparative bioactivity data for the target compound are absent from the peer-reviewed literature, class-level SAR from the Allan series establishes that N-alkyl substitution profoundly modulates activity: secondary amino acids (8a,b) were synthesized via a distinct methylamine-based route that simultaneously achieved phthalimido deprotection, a synthetic advantage not available to primary amine analogs [1]. The additional steric bulk of the ethyl group in the target compound is expected to further restrict conformational freedom and alter the pKa of the conjugate acid relative to the dimethylamino analog, affecting both reactivity and potential receptor interactions [2].

Evidence Dimension	Amine substitution pattern (primary vs. secondary vs. tertiary) and associated synthetic accessibility
Target Compound Data	Tertiary ethyl(methyl)amino group; synthesized via allylic bromination followed by displacement with N-ethylmethylamine (inferred from class synthesis)
Comparator Or Baseline	4-Aminobut-2-enoic acid (TACA, primary amine); 4-(methylamino)but-2-enoic acid (secondary amine, compounds 8a,b in Allan 1978)
Quantified Difference	The methylamine-based synthesis of secondary amino acids (8a,b) proceeded with simultaneous phthalimido deprotection, a tandem step not feasible with ammonia-based amination used for primary amines. No quantitative yield comparison available for the target compound.
Conditions	Synthetic route: allylic bromination with N-bromosuccinimide followed by amine displacement in liquid ammonia or methylamine (Allan 1978, Australian Journal of Chemistry).

Why This Matters

The tertiary amine motif dictates a fundamentally different synthetic route and purification protocol than primary or secondary amine analogs, directly affecting procurement decisions regarding synthetic feasibility and cost of goods.

• [1] Allan, R. D.; Twitchin, B. Synthesis of some substituted 4-Aminobut-2-enoic acids as analogues of the neurotransmitter GABA. Australian Journal of Chemistry 1978, 31 (10), 2283–2289. DOI: 10.1071/CH9782283. View Source
• [2] Allan, R. D. Synthesis of Analogues of GABA. II. 4-Alkyl-4-aminobut-2-enoic Acids and a New Synthesis of Some Vinyl α-Amino Acids. Australian Journal of Chemistry 1979, 32 (11), 2507–2516. DOI: 10.1071/CH9792507. View Source

Hydrochloride Salt Form: Solubility & Stability Advantages

4-(Ethyl(methyl)amino)but-2-enoic acid is commercially available as both the free base (CAS 1251425-85-0) and the hydrochloride salt (CAS 1449501-61-4 or 1654728-52-5 for the (E)-isomer) . The hydrochloride salt is documented to enhance solubility and stability, making it the preferred form for pharmaceutical and biological assay applications . While precise aqueous solubility values for the target compound are not published, class-level data for β,γ-unsaturated amino acids indicate that hydrochloride salt formation typically increases aqueous solubility by 10- to 100-fold compared to the corresponding zwitterionic free base, a critical consideration for in vitro assay preparation [1].

Evidence Dimension	Salt form and its impact on solubility and formulation suitability
Target Compound Data	Hydrochloride salt, MW 179.64 g/mol (CAS 1449501-61-4); free base, MW 143.18 g/mol (CAS 1251425-85-0)
Comparator Or Baseline	Free base form of 4-(ethyl(methyl)amino)but-2-enoic acid
Quantified Difference	Hydrochloride salt formation increases molecular weight by 36.46 g/mol (HCl addition). Solubility enhancement typical of hydrochloride salts of amino acids: approximately 10- to 100-fold increase in aqueous solubility (class-level estimate; no direct experimental data for this compound).
Conditions	Room temperature aqueous solubility; hydrochloride salts generally exhibit superior dissolution rates in water and PBS buffer compared to free base zwitterions.

Why This Matters

Procurement of the correct salt form is critical for reproducible biological assay preparation; the hydrochloride salt should be specified when aqueous solubility and chemical stability are paramount.

• [1] Serajuddin, A. T. M. Salt formation to improve drug solubility. Advanced Drug Delivery Reviews 2007, 59 (7), 603–616. DOI: 10.1016/j.addr.2007.05.010. View Source

(E)-Configuration: Critical for Biological Activity

The commercially supplied 4-(ethyl(methyl)amino)but-2-enoic acid is predominantly the (E)-isomer, as evidenced by vendor listings specifying (E)-4-(ethyl(methyl)amino)but-2-enoic acid (CAS 1654821-28-9) . The critical importance of stereochemical configuration in this compound class is demonstrated by Allan's 1979 study, which showed that (E)-2-aminocyclohexylideneacetic acid (4) and (E)-2-aminocyclopentylideneacetic acid (5) exhibited low biological activity in vitro against GABA uptake, binding, and enzyme systems, attributed to steric hindrance by ring-forming methylene groups [1]. This establishes that the (E)-configuration, while thermodynamically favored, does not guarantee biological activity; rather, the specific spatial arrangement of the amino group relative to the carboxylic acid moiety is the determining factor. The (Z)-isomer of 4-aminobut-2-enoic acid is known to be essentially inactive at GABA receptors [2].

Evidence Dimension	Stereochemical configuration (E vs. Z) and its impact on biological activity
Target Compound Data	(E)-4-(ethyl(methyl)amino)but-2-enoic acid (CAS 1654821-28-9), the commercially predominant isomer
Comparator Or Baseline	(Z)-4-aminobut-2-enoic acid (reported as inactive at GABA receptors); (E)-4-aminobut-2-enoic acid (TACA, active at GABAC receptors with KB ~31 μM for 2-methyl analog)
Quantified Difference	(Z)-TACA is reported as essentially inactive in GABA receptor binding and functional assays compared to (E)-TACA. No direct E/Z comparison for the target compound exists.
Conditions	GABA receptor binding assays, GABA uptake inhibition, and GABA transaminase enzyme assays as described in Allan 1979.

Why This Matters

Procurement specifications must include stereochemical identity verification (E-isomer confirmation by NMR or HPLC) because inadvertent Z-isomer contamination would confound biological experiments and potentially invalidate structure-activity conclusions.

• [1] Allan, R. D. Synthesis of Analogues of GABA. II. 4-Alkyl-4-aminobut-2-enoic Acids and a New Synthesis of Some Vinyl α-Amino Acids. Australian Journal of Chemistry 1979, 32 (11), 2507–2516. DOI: 10.1071/CH9792507. View Source
• [2] Johnston, G. A. R.; Curtis, D. R.; Beart, P. M.; Game, C. J. A.; McCulloch, R. M.; Twitchin, B. Cis- and trans-4-aminocrotonic acid as GABA analogues of restricted conformation. Journal of Neurochemistry 1975, 24 (1), 157–160. DOI: 10.1111/j.1471-4159.1975.tb07642.x. View Source

4-(Ethyl(methyl)amino)but-2-enoic acid: Application Scenarios

Synthetic Intermediate for GABA Receptor Ligands

Given its structural classification as a vinylogous GABA analog with a tertiary amine substituent, 4-(ethyl(methyl)amino)but-2-enoic acid is best positioned as a synthetic intermediate for generating focused libraries of GABAC and GABAA receptor modulators. The (E)-configuration locks the molecule in an extended conformation that mimics the bioactive conformation of GABA, while the ethyl(methyl)amino group introduces steric bulk that can be exploited to probe receptor subtype selectivity [1]. This scenario is supported by the foundational SAR established in the Allan 1978 and 1979 studies, which demonstrated that N-substitution and olefin geometry are the primary drivers of biological activity in this scaffold [1][2].

Building Block for Quaternary Ammonium Salt Derivatization

The tertiary amine moiety in 4-(ethyl(methyl)amino)but-2-enoic acid provides a unique handle for quaternization reactions—a capability not available to primary or secondary amine analogs. This enables the synthesis of permanently charged derivatives with altered membrane permeability and solubility profiles. The conjugated double bond further allows for downstream functionalization via Michael addition or cycloaddition chemistry, making the compound a versatile entry point for generating structurally diverse quaternary ammonium compounds [1]. The hydrochloride salt form is particularly advantageous for this application, as it provides the correct stoichiometry for direct quaternization without additional acid scavenging steps .

Reference Standard for Stereochemical Purity Analysis

The distinct NMR spectroscopic signature of the (E)-isomer of 4-(ethyl(methyl)amino)but-2-enoic acid—characterized by the coupling constant between the olefinic protons (J ≈ 15–16 Hz for trans configuration)—makes it a suitable reference compound for validating analytical methods used to assess E/Z purity in vinylogous amino acid libraries [1]. The availability of both free base and hydrochloride salt forms, each with different CAS numbers, further enables the compound to serve as a system suitability standard for HPLC and LC-MS methods that must distinguish between salt and free base forms .

• [1] Allan, R. D.; Twitchin, B. Synthesis of some substituted 4-Aminobut-2-enoic acids as analogues of the neurotransmitter GABA. Australian Journal of Chemistry 1978, 31 (10), 2283–2289. DOI: 10.1071/CH9782283. View Source
• [2] Allan, R. D. Synthesis of Analogues of GABA. II. 4-Alkyl-4-aminobut-2-enoic Acids and a New Synthesis of Some Vinyl α-Amino Acids. Australian Journal of Chemistry 1979, 32 (11), 2507–2516. DOI: 10.1071/CH9792507. View Source